Cas no 1352535-55-7 (4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)

• Product Name: 4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• CAS No: 1352535-55-7
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 5217903
• Update Time: 2025-05-19

4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

• Inchi： 1S/C12H14N2OS/c1-9-5-11(10-3-2-4-13-7-10)14(8-15)12(16)6-9/h2-4,7-9,11H,5-6H2,1H3
• InChI Key： FRMOXNNNZOSLDP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2)N(C=O)C(=S)CC(C)C1

Additional information on 4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352535-55-7): A Comprehensive Overview

4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352535-55-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This unique molecule features a bipyridine core structure with a thioxo group and an aldehyde functionality, making it a versatile intermediate for various synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde combines several pharmacophoric elements that are valuable in medicinal chemistry. The hexahydro-2H-[2,3]bipyridinyl scaffold provides rigidity to the molecule, while the carbaldehyde group offers a reactive site for further derivatization. Current trends in drug discovery emphasize the importance of such multifunctional intermediates, particularly in the design of targeted therapies for neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, CAS 1352535-55-7 represents an interesting challenge due to its complex stereochemistry. The compound's thioxo functionality has been shown to participate in unique molecular interactions, which has sparked interest in its potential applications in materials science. Recent studies have explored its use in the development of organic semiconductors and photoactive materials, aligning with the growing demand for sustainable electronic components.

The pharmaceutical industry has shown particular interest in derivatives of 4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde as potential modulators of biological pathways. With the increasing focus on personalized medicine and targeted drug delivery systems, this compound's unique structural features make it a valuable candidate for further investigation. Researchers are particularly interested in its potential applications in developing treatments for age-related diseases, a hot topic in current biomedical research.

In agrochemical applications, the bipyridinyl core of CAS 1352535-55-7 has demonstrated interesting properties as a scaffold for novel plant protection agents. With the global push toward more sustainable agricultural practices, there is growing interest in developing new compounds that can serve as alternatives to traditional pesticides. The structural complexity of this molecule offers multiple sites for modification, allowing for the creation of derivatives with specific biological activities.

Analytical characterization of 4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, especially given the increasing regulatory requirements in pharmaceutical development. The compound's unique spectral signatures make it particularly interesting for method development in analytical chemistry.

From a commercial perspective, CAS 1352535-55-7 has seen growing demand in the fine chemicals market. Suppliers specializing in rare pharmaceutical intermediates have reported increased inquiries about this compound, reflecting its rising importance in drug discovery programs. The current market trend toward fragment-based drug design has further boosted interest in such structurally complex building blocks.

Environmental and safety considerations for 4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde are typical of research chemicals in its class. Proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. While not classified as highly hazardous, standard laboratory safety protocols should be observed when working with this compound.

Future research directions for CAS 1352535-55-7 are likely to focus on expanding its utility in medicinal chemistry. With the growing emphasis on artificial intelligence in drug discovery, this compound's unique structural features make it an interesting candidate for virtual screening libraries. Additionally, its potential applications in materials science continue to be explored, particularly in the development of organic electronic devices.

The synthesis and applications of 4-Methyl-6-thioxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carbaldehyde represent an active area of research at the intersection of chemistry and biology. As scientific understanding of complex heterocyclic systems advances, this compound is expected to play an increasingly important role in the development of novel therapeutic agents and functional materials. Its versatility and unique structural features ensure its continued relevance in cutting-edge chemical research.